Cas no 904827-96-9 (N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(ethanesulfonyl)benzamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(ethanesulfonyl)benzamide
• CAS No: 904827-96-9
• MF: C₂₂H₁₈N₂O₄S₂
• MW: 438.519322872162
• CID: 5493828
• Update Time: 2025-11-01

N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(2-benzothiazolyl)-3-hydroxyphenyl]-2-(ethylsulfonyl)-
• N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(ethanesulfonyl)benzamide

• Inchi： 1S/C22H18N2O4S2/c1-2-30(27,28)20-10-6-3-7-16(20)21(26)23-14-11-12-15(18(25)13-14)22-24-17-8-4-5-9-19(17)29-22/h3-13,25H,2H2,1H3,(H,23,26)
• InChI Key： GWIOIELRBURKFI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CC=C3S2)C(O)=C1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Additional information on N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(ethanesulfonyl)benzamide

Comprehensive Overview of N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(ethanesulfonyl)benzamide (CAS No. 904827-96-9)

N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(ethanesulfonyl)benzamide, with the CAS number 904827-96-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzothiazole moiety, a hydroxyphenyl group, and an ethanesulfonyl substituent, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for small-molecule therapeutics and targeted drug delivery systems has surged, placing compounds like N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(ethanesulfonyl)benzamide in the spotlight. Its benzothiazole core is known for its role in anticancer and neuroprotective activities, aligning with current trends in precision medicine. Users frequently search for terms such as "benzothiazole derivatives in drug discovery" or "CAS 904827-96-9 applications," reflecting the compound's relevance in cutting-edge research.

The synthesis of N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(ethanesulfonyl)benzamide involves multi-step organic reactions, including amide coupling and sulfonylation. Its ethanesulfonyl group enhances solubility and bioavailability, addressing common challenges in drug formulation. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity, meeting stringent pharmaceutical standards.

Beyond its pharmaceutical potential, this compound is also explored in material science for its fluorescent properties, driven by the benzothiazole scaffold. Searches like "benzothiazole-based fluorescent probes" highlight its versatility. As the scientific community prioritizes sustainable chemistry, researchers are investigating greener synthesis routes for CAS 904827-96-9, minimizing waste and energy consumption.

In summary, N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(ethanesulfonyl)benzamide represents a multifaceted compound with applications spanning drug development, biomolecular imaging, and advanced materials. Its CAS number 904827-96-9 serves as a key identifier for researchers navigating databases like PubChem or Reaxys. With ongoing studies, this molecule may soon play a pivotal role in addressing unmet medical and technological needs.